Cas no 1805032-50-1 (5-Methoxy-2,3,4-trifluorobenzyl chloride)

• Product Name: 5-Methoxy-2,3,4-trifluorobenzyl chloride
• CAS No: 1805032-50-1
• MF: C₈H₆ClF₃O
• MW: 210.580852031708
• CID: 4981610
• Update Time: 2025-08-05

5-Methoxy-2,3,4-trifluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2,3,4-trifluorobenzyl chloride

• Inchi： 1S/C8H6ClF3O/c1-13-5-2-4(3-9)6(10)8(12)7(5)11/h2H,3H2,1H3
• InChI Key： AMDXBWDOOIUGKO-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(=C(C=1)OC)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2

Additional information on 5-Methoxy-2,3,4-trifluorobenzyl chloride

Introduction to 5-Methoxy-2,3,4-trifluorobenzyl Chloride (CAS No. 1805032-50-1) and Its Applications in Modern Chemical Biology

5-Methoxy-2,3,4-trifluorobenzyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1805032-50-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This trifluorobenzyl derivative, characterized by its methoxy substituent and three fluorine atoms at the 2, 3, and 4 positions of the benzene ring, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 5-Methoxy-2,3,4-trifluorobenzyl chloride combines the electron-withdrawing effect of fluorine atoms with the electron-donating influence of the methoxy group. This balance imparts distinct reactivity and stability to the compound, making it particularly useful in the development of novel therapeutic agents. The presence of chlorine as a leaving group further enhances its utility as a synthetic building block in organic transformations.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and altered binding interactions with biological targets. 5-Methoxy-2,3,4-trifluorobenzyl chloride is no exception and has been explored in several cutting-edge research projects aimed at developing next-generation pharmaceuticals. Its incorporation into drug candidates has shown promise in modulating enzyme activity and receptor binding affinity.

One notable application of 5-Methoxy-2,3,4-trifluorobenzyl chloride is in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By functionalizing kinase inhibitors with this trifluorobenzyl moiety, researchers have been able to achieve higher selectivity and potency. For instance, studies have demonstrated that compounds derived from 5-Methoxy-2,3,4-trifluorobenzyl chloride exhibit improved binding to target kinases while minimizing off-target effects.

Another area where 5-Methoxy-2,3,4-trifluorobenzyl chloride has made a significant impact is in the development of antiviral agents. The unique electronic properties of fluorinated aromatic rings can influence viral protease activity and replication mechanisms. Researchers have leveraged this property to design inhibitors that disrupt viral life cycles effectively. Preliminary studies indicate that derivatives of this compound show promising activity against various viral strains, including those responsible for chronic infections.

The synthesis of 5-Methoxy-2,3,4-trifluorobenzyl chloride itself is a testament to the advancements in organic chemistry methodologies. The compound can be prepared through multi-step reactions involving fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The precise control over regioselectivity ensures that the desired substitution pattern is achieved, which is crucial for its biological activity.

From a computational chemistry perspective, the molecular modeling of 5-Methoxy-2,3,4-trifluorobenzyl chloride has provided insights into its interactions with biological targets. The combination of quantum mechanical calculations and molecular dynamics simulations has helped researchers understand how this compound binds to proteins and enzymes at an atomic level. This knowledge is invaluable for designing optimized drug candidates with enhanced pharmacokinetic profiles.

The role of 5-Methoxy-2,3,4-trifluorobenzyl chloride as a cross-coupling partner in pharmaceutical synthesis cannot be overstated. Transition metal-catalyzed reactions have revolutionized the way complex molecules are constructed in the lab. By utilizing this compound as a coupling precursor, chemists can efficiently build intricate scaffolds that mimic natural products or are designed for specific biological functions.

In conclusion,5-Methoxy-2,3,4-trifluorobenzyl chloride (CAS No. 1805032-50-1) represents a cornerstone in modern chemical biology research. Its unique structural features and synthetic versatility have enabled its use in diverse applications ranging from kinase inhibition to antiviral drug development. As research continues to uncover new therapeutic opportunities,5-Methoxy-2,3,and 4-Trifluorobenzyl Chloride will undoubtedly remain at the forefront of innovation in medicinal chemistry.